molecular formula C12H16O2S B8408323 Acetic Acid 4-phenylsulfanylbutylester

Acetic Acid 4-phenylsulfanylbutylester

Cat. No. B8408323
M. Wt: 224.32 g/mol
InChI Key: JLVMDJKATHGNQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Acetic Acid 4-phenylsulfanylbutylester is a useful research compound. Its molecular formula is C12H16O2S and its molecular weight is 224.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetic Acid 4-phenylsulfanylbutylester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetic Acid 4-phenylsulfanylbutylester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Acetic Acid 4-phenylsulfanylbutylester

Molecular Formula

C12H16O2S

Molecular Weight

224.32 g/mol

IUPAC Name

4-phenylsulfanylbutyl acetate

InChI

InChI=1S/C12H16O2S/c1-11(13)14-9-5-6-10-15-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-10H2,1H3

InChI Key

JLVMDJKATHGNQC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCCCCSC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of NaH (60%, 0.91 g, 23 mmol) in anhydrous DMF (20 mL) at RT is added dropwise benzenethiol (2.5 g, 22.7 mmol) in DMF (5 mL). The mixture is stirred for 10-15 min, at which time it becomes clear and yellow. The mixture is cooled to 0° C. in an ice bath then 4-bromobutylacetate (4.5 g, 22.8 mmol) in DMF (5 mL) is added dropwise and the mixture is stirred at RT for 1 h. The mixture is poured into 1N HCl (50 mL) and extracted with MTBE (2×). The combined organic extracts are washed with brine (2×) and dried over MgSO4. The solvent is removed under reduced pressure to afford the title compound as a yellow oil.
Name
Quantity
0.91 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
4.5 g
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
Quantity
50 mL
Type
reactant
Reaction Step Four

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